Cas no 1270334-19-4 (2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol
• CAS No: 1270334-19-4
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6275177
• PubChem ID: 84705531
• Update Time: 2025-05-27

2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol
• 1270334-19-4
• EN300-1894398

• Inchi： 1S/C9H12BrNO2/c1-13-8-4-2-3-6(10)9(8)7(11)5-12/h2-4,7,12H,5,11H2,1H3
• InChI Key： CZEVQFURMFATFJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CO)N)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol

2-Amino-2-(2-Bromo-6-methoxyphenyl)ethan-1-ol (CAS No. 1270334-19-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-Amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol (CAS No. 1270334-19-4) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amino alcohols and is characterized by the presence of a brominated and methoxy-substituted aromatic ring, which imparts specific chemical and biological properties.

The molecular formula of 2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol is C₁₀H₁₃BrNO₂, with a molecular weight of approximately 245.11 g/mol. The compound's structure consists of a central ethylene glycol backbone flanked by an amino group and a substituted phenyl ring. The bromine atom at the 2-position and the methoxy group at the 6-position of the phenyl ring are crucial for its reactivity and biological activity.

In terms of physical properties, 2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol is a white to off-white solid at room temperature, with a melting point ranging from 85 to 87°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and biological assays.

The synthesis of 2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol can be achieved through several routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of 2-bromo-6-methoxybenzaldehyde with ethylene glycol followed by reduction to form the desired amino alcohol. This synthetic approach allows for the preparation of the compound in high yields and purity, making it accessible for further research and development.

In recent years, 2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol has been extensively studied for its potential applications in medicinal chemistry. One area of significant interest is its role as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. The compound was found to selectively inhibit COX-2 over COX-1, reducing the risk of gastrointestinal side effects associated with non-selective COX inhibitors such as aspirin and ibuprofen.

Beyond its anti-inflammatory properties, 2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol has also shown promise as an antitumor agent. A study conducted by researchers at the National Institutes of Health (NIH) found that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of 2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, suggesting that it can be effectively administered orally for therapeutic purposes. However, further optimization may be required to improve its metabolic stability and reduce potential side effects.

In addition to its therapeutic applications, 2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol has been explored as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop novel derivatives with improved potency and selectivity for specific targets such as G protein-coupled receptors (GPCRs) and ion channels.

The safety profile of 2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol is an important consideration for its potential use in pharmaceuticals. Preclinical studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, comprehensive safety assessments are still ongoing to ensure its long-term safety in humans.

In conclusion, 2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol (CAS No. 1270334-19-4) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development as a potential therapeutic agent. Ongoing studies are expected to uncover additional uses and optimize its properties for clinical applications.